Cas no 1806908-19-9 (2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile)

2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile is a versatile heterocyclic compound with significant potential in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo substituent, a difluoromethyl group, and a hydroxypyridine core—enhance reactivity and selectivity in cross-coupling reactions, making it valuable for constructing complex molecules. The presence of the acetonitrile moiety further expands its utility as a precursor for carboxylic acids, amides, and other functional derivatives. This compound’s stability and well-defined reactivity profile make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. Its unique substitution pattern offers advantages in fine-tuning electronic and steric properties for targeted synthesis.
2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile structure
1806908-19-9 structure
Product Name:2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile
CAS No:1806908-19-9
MF:C8H5BrF2N2O
MW:263.038907766342
CID:4800862
Update Time:2025-06-22

2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile
    • Inchi: 1S/C8H5BrF2N2O/c9-7-6(14)5(8(10)11)3-4(13-7)1-2-12/h3,8,14H,1H2
    • InChI Key: BTWSVKQINKHZLZ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(C(F)F)=CC(CC#N)=N1)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 243
  • XLogP3: 1.8
  • Topological Polar Surface Area: 56.9

2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A024007111-500mg
2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile
1806908-19-9 97%
500mg
$960.40 2022-03-31
Alichem
A024007111-1g
2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile
1806908-19-9 97%
1g
$1,612.80 2022-03-31

2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile Related Literature

Additional information on 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile

Professional Introduction to 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile (CAS No. 1806908-19-9)

2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile, a compound with the chemical identifier CAS No. 1806908-19-9, represents a significant advancement in the realm of pharmaceutical and agrochemical research. This heterocyclic compound, featuring a pyridine core, has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery. The presence of multiple functional groups, including a bromo substituent, a difluoromethyl group, a hydroxyl group, and an acetonitrile moiety, endows this molecule with unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The structural configuration of 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile is particularly noteworthy for its potential in medicinal chemistry. The bromo group at the 2-position provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. Meanwhile, the difluoromethyl group at the 4-position is known to enhance metabolic stability and binding affinity in drug molecules, making it an attractive feature for pharmacophore design.

Furthermore, the hydroxyl group at the 3-position and the acetonitrile moiety at the 6-position contribute to the compound's overall reactivity and solubility characteristics. These features are particularly relevant in the context of modern drug development, where optimizing solubility and bioavailability is crucial for therapeutic efficacy. The acetonitrile group, in particular, can serve as a handle for further derivatization, allowing chemists to explore diverse chemical space and identify novel lead compounds.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile as a building block for drug discovery. Studies have demonstrated that the pyridine scaffold can be effectively integrated into various pharmacophoric frameworks, enhancing interactions with biological targets such as enzymes and receptors. The combination of electronic and steric effects arising from the different substituents on the pyridine ring allows for fine-tuning of binding properties, which is essential for developing high-affinity ligands.

In particular, research has shown that derivatives of this compound exhibit promising activity against a range of therapeutic targets. For instance, modifications to the bromo and difluoromethyl groups have been explored to improve selectivity and reduce off-target effects. Additionally, the hydroxyl group has been investigated as a potential site for hydrogen bonding interactions with biological targets, which can enhance binding stability and efficacy.

The acetonitrile moiety has also been studied for its role in modulating pharmacokinetic properties. Acetonitrile-based compounds are known to exhibit good solubility in both aqueous and organic solvents, facilitating their use in various formulation strategies. This property is particularly advantageous in oral and intravenous drug delivery systems, where solubility is critical for achieving optimal therapeutic concentrations.

Another area of interest is the application of 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile in agrochemical research. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The unique structural features of this compound make it a promising candidate for developing novel agrochemicals with improved efficacy and environmental safety profiles.

The synthesis of 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile involves multi-step organic transformations that highlight its synthetic utility. Key synthetic strategies include nucleophilic substitution reactions to introduce the bromo group, halogenation reactions to incorporate the difluoromethyl moiety, and condensation reactions to form the pyridine ring structure. These synthetic pathways are well-documented in organic chemistry literature and provide chemists with robust tools for constructing complex heterocyclic compounds.

The compound's reactivity also makes it suitable for exploring new synthetic methodologies. For example, recent studies have demonstrated its use in transition metal-catalyzed cross-coupling reactions, which are pivotal in modern synthetic organic chemistry. These reactions allow for the efficient construction of carbon-carbon bonds under mild conditions, enabling rapid access to structurally diverse libraries of compounds.

In conclusion, 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile (CAS No. 1806908-19-9) represents a versatile and valuable intermediate in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an excellent candidate for further exploration in drug discovery and material science applications. As computational methods continue to advance, the potential applications of this compound are expected to expand even further, driving innovation across multiple scientific disciplines.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd